1,3,5-trimethyl-N-(octahydrobenzo[b][1,4]dioxin-6-yl)-1H-pyrazole-4-carboxamide

• IUPAC Name: N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-1,3,5-trimethylpyrazole-4-carboxamide
• InChI: InChI=1S/C15H23N3O3/c1-9-14(10(2)18(3)17-9)15(19)16-11-4-5-12-13(8-11)21-7-6-20-12/h11-13H,4-8H2,1-3H3,(H,16,19)
• InChI Key: VWUQAJYNXYMSHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)C(=O)NC2CCC3C(C2)OCCO3
• Molecular Formula: C15H23N3O3
• Molecular Weight: 293.36 g/mol

Description

The compound is a pyrazole derivative. Pyrazoles are a class of organic compounds with the formula C3N2H4. They are characterized by a 5-membered aromatic ring with three carbon atoms and two adjacent nitrogen atoms.

Molecular Structure Analysis

The compound contains a pyrazole ring which is a five-membered ring with three carbon atoms and two adjacent nitrogen atoms. It also has a benzo[d][1,4]dioxin moiety, which is a type of aromatic organic compound consisting of a benzene ring fused to a 1,4-dioxin ring.

Chemical Reactions Analysis

Pyrazoles can undergo a variety of chemical reactions, including nucleophilic substitutions and additions, due to the presence of nitrogen atoms in the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. For instance, the presence of the pyrazole ring could influence its reactivity, while the benzo[d][1,4]dioxin moiety could impact its aromaticity.

Scientific Research Applications

Antimicrobial and Antioxidant Applications

A study by Bassyouni et al. (2012) synthesized a series of compounds to evaluate their antioxidant and antimicrobial activities, highlighting the relevance of pyrazole derivatives in developing potential therapeutic agents. The study found that certain compounds exhibited high activity against Staphylococcus aureus, Salmonella typhimurium, and Candida albicans, suggesting the significance of structural modifications in enhancing antimicrobial efficacy (Bassyouni et al., 2012).

Anticancer Applications

Research by Hassan et al. (2014) on 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives assessed their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. This study signifies the potential of pyrazole derivatives in cancer therapy by demonstrating selective cytotoxicity, which could be a step towards developing new anticancer drugs (Hassan et al., 2014).

Safety And Hazards

The safety and hazards associated with the compound would depend on its exact structure and properties. It’s always important to refer to the Material Safety Data Sheet (MSDS) for specific compounds.

Future Directions

The future directions for this compound would depend on its potential applications. Pyrazole derivatives, for instance, are an active area of research in medicinal chemistry due to their diverse biological activities.